Cas no 839726-94-2 (2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl)-
• CAS No: 839726-94-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD14703339
• CID: 4208566
• PubChem ID: 52940317
• Update Time: 2025-07-19

2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl)-
• 3-Dimethylamino-1-(4-ethoxy-phenyl)-propenone
• ALBB-031610
• AKOS005717002
• (E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one
• MFCD14703339
• (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one
• 3-(DIMETHYLAMINO)-1-(4-ETHOXYPHENYL)-2-PROPEN-1-ONE
• 1855910-34-7
• LS-11480
• SCHEMBL5475341
• 839726-94-2
• STL124096

• MDL： MFCD14703339
• Inchi： 1S/C13H17NO2/c1-4-16-12-7-5-11(6-8-12)13(15)9-10-14(2)3/h5-10H,4H2,1-3H3
• InChI Key： CRMJUFYPWLQANL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C=C1)(=O)C=CN(C)C

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl)-

Introduction to 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) and Its Applications in Modern Chemical Biology

2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl), with the CAS number 839726-94-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The compound's distinct chemical profile, featuring a conjugated system of a ketone group and an ethoxyphenyl ring, combined with a dimethylamino substituent, makes it a versatile scaffold for further derivatization and functionalization.

The structural motif of 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) encompasses several key features that contribute to its reactivity and biological relevance. The presence of the α,β-unsaturated carbonyl moiety (acrylate derivative) facilitates various chemical transformations, including Michael additions, aldol reactions, and Diels-Alder cycloadditions. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of bioactive compounds. Additionally, the dimethylamino group introduces basicity and potential hydrogen bonding capabilities, enhancing interactions with biological targets such as enzymes and receptors.

The 4-ethoxyphenyl substituent further enriches the compound's chemical diversity by introducing electronic effects and steric hindrance that can modulate its biological activity. This aromatic ring can participate in π-stacking interactions and hydrophobic effects, which are crucial for binding affinity in drug design. Moreover, the ethoxy group provides a polar moiety that can improve solubility in both aqueous and organic environments, making it suitable for diverse applications in medicinal chemistry.

In recent years, 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) has been explored in several cutting-edge research areas. One notable application lies in the development of bioconjugates for targeted therapy. The compound's ability to undergo selective functionalization has enabled researchers to attach biomolecules such as antibodies or peptides, creating probes for diagnostic imaging or therapeutic agents. For instance, studies have demonstrated its utility in generating fluorescent probes that can specifically label certain biomarkers in cellular assays. This capability is particularly valuable in precision medicine approaches where targeted delivery of therapeutic agents is essential.

Another emerging field where this compound has shown promise is neuroscience research. The structural features of 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) make it a potential precursor for developing neuroactive compounds. The presence of both lipophilic and hydrophilic regions allows for interaction with neural receptors and transporters. Recent investigations have focused on its derivatives as potential modulators of neurotransmitter systems, offering insights into the treatment of neurological disorders such as epilepsy or Alzheimer's disease. The compound's ability to cross the blood-brain barrier has been a key focus area due to its implications in central nervous system (CNS) drug development.

The pharmaceutical industry has also been intrigued by the potential of 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) as an intermediate in synthesizing novel therapeutic entities. Its unique scaffold provides a platform for generating molecules with diverse pharmacological profiles. Researchers have leveraged its reactivity to develop inhibitors targeting various enzymatic pathways involved in inflammation, cancer metabolism, and infectious diseases. The compound's versatility has been particularly highlighted in projects aimed at discovering small-molecule regulators of gene expression through epigenetic mechanisms.

Advances in synthetic methodologies have further expanded the utility of 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl). Modern techniques such as flow chemistry and catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound and its derivatives. These innovations have not only reduced production costs but also allowed for rapid screening of large libraries of analogs. High-throughput screening (HTS) combined with computational modeling has been instrumental in identifying lead compounds with enhanced potency and selectivity for biological targets.

The role of computational chemistry in understanding the behavior of 2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological macromolecules. These studies have helped refine structure-based drug design strategies by predicting binding affinities and identifying key residues involved in receptor-ligand interactions. Such computational approaches are integral to modern drug discovery pipelines where virtual screening complements experimental efforts.

In conclusion,2-Propen-1-one, 3-(dimethylamino)-1-(4-ethoxyphenyl) (CAS no: 839726-94-2) represents a fascinating compound with broad applications across chemical biology and pharmaceutical science. Its unique structural features enable diverse functionalization pathways that are exploited in drug development initiatives ranging from diagnostics to CNS disorders treatment. As research continues to uncover new synthetic methods and biological functions,this molecule is poised to remain at the forefront of innovative chemical biology applications.